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Compound of Interest

Compound Name: BR46

Cat. No.: B1192331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Basic Red 46 (BR46), a cationic azo dye. Adherence to these procedures is critical to ensure

laboratory safety and environmental protection.

Immediate Safety and Handling Precautions
Before handling Basic Red 46, it is imperative to consult the Safety Data Sheet (SDS). Key

hazards include causing serious eye damage, and being harmful to aquatic life with long-

lasting effects.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[3][4]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[3]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[3][4]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3]

Engineering Controls:

Handle in a well-ventilated area, preferably in a chemical fume hood.[3][4]
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An eyewash station and safety shower must be readily accessible.[3][4]

Quantitative Data Summary
Parameter Value Reference

Chemical Formula C18H21BrN6 [3]

Molecular Weight 401.3 g/mol [3]

CAS Number 12221-69-1 [1][3]

Hazard Statements

H318: Causes serious eye

damage. H412: Harmful to

aquatic life with long lasting

effects.

[1]

Signal Word Danger [1]

Disposal Plan
The primary disposal method for Basic Red 46 is through a licensed chemical waste disposal

facility.[1] Do not discharge directly into sewer systems or the environment.[1]

Step-by-Step Disposal Protocol
Segregation:

Collect waste Basic Red 46, whether in solid form or in solution, in a designated and

clearly labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Containerization:

Use a compatible, leak-proof container with a secure lid.

The container must be labeled "Hazardous Waste" and include the full chemical name

("Basic Red 46") and associated hazards (e.g., "Eye Damage," "Aquatic Hazard").
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Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

Keep away from incompatible materials, such as strong oxidizing agents.[3]

Waste Pickup:

Arrange for pickup and disposal through your institution's EHS office or a licensed

hazardous waste contractor.

Experimental Protocol: Spill Decontamination
In the event of a spill, follow these procedures:

Evacuation and Ventilation:

Evacuate non-essential personnel from the immediate area.

Ensure the area is well-ventilated.

Containment:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[3]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

Collection:

Place the contained spill material into a designated hazardous waste container.

Decontamination:

Clean the spill area with soap and water.[3]

Collect all cleaning materials (e.g., paper towels, absorbent pads) and place them in the

hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.cncolorchem.com/upLoad/file/20170317/14897398776348387.pdf
https://www.cncolorchem.com/upLoad/file/20170317/14897398776348387.pdf
https://www.cncolorchem.com/upLoad/file/20170317/14897398776348387.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal:

Dispose of the waste container as described in the Disposal Plan.

Logical Workflow for BR46 Disposal
Caption: Logical workflow for the proper disposal of Basic Red 46.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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